Cas no 2172605-77-3 (1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid)

• Product Name: 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid
• CAS No: 2172605-77-3
• MF: C₁₁H₁₂F₃NO₂S
• MW: 279.278692245483
• CID: 5978959
• PubChem ID: 165523201
• Update Time: 2025-06-25

1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid
• 2172605-77-3
• EN300-1627081
• 1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H12F3NO2S/c12-11(13,14)7-6-18-8(15-7)10(9(16)17)4-2-1-3-5-10/h6H,1-5H2,(H,16,17)
• InChI Key： KJIITYBWFJBYAB-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)(F)F)N=C1C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 279.05408429g/mol
• Monoisotopic Mass: 279.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid

Introduction to 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid (CAS No. 2172605-77-3)

1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid, identified by its CAS number 2172605-77-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclohexane ring conjugated with a thiazole moiety, which is further substituted with a trifluoromethyl group. The structural arrangement of this molecule imparts unique physicochemical properties, making it a promising candidate for various biochemical applications.

The presence of the trifluoromethyl group in the molecular structure enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification is particularly valuable in medicinal chemistry, as it can influence the pharmacokinetic profile of drug candidates, potentially leading to improved bioavailability and reduced susceptibility to enzymatic degradation. The thiazole ring, a well-known pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the interactions of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid with biological systems at an unprecedented level of detail. Studies have indicated that the compound exhibits potential binding affinity to certain protein targets, suggesting its utility in the development of novel therapeutic agents. For instance, preliminary computational studies suggest that this molecule may interact with enzymes involved in inflammatory pathways, making it a candidate for further investigation in the treatment of inflammatory diseases.

In addition to its pharmacological potential, 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid has shown promise in material science applications. The unique combination of functional groups in its structure allows it to serve as a building block for more complex molecules, including ligands for metal complexes and precursors for polymer synthesis. The trifluoromethyl group, in particular, is known for its ability to modulate electronic properties and enhance thermal stability in materials.

The synthesis of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and regioselective modifications to construct the desired molecular framework. Researchers have leveraged modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes to achieve high yields and purity levels. These advancements in synthetic methodologies have not only facilitated the production of this compound but also paved the way for similar derivatives with tailored properties.

Current research efforts are focused on exploring the biological activity of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid through both in vitro and in vivo studies. Preliminary experiments have demonstrated its potential efficacy in modulating certain enzymatic pathways associated with neurological disorders. The thiazole ring's interaction with biological targets suggests that this compound may serve as a lead molecule for developing treatments targeting conditions such as neurodegeneration and cognitive impairments. Further investigation into its mechanism of action is warranted to fully understand its therapeutic potential.

The role of trifluoromethyl substituents in enhancing drug-like properties cannot be overstated. These groups are frequently incorporated into drug candidates due to their ability to improve solubility, metabolic stability, and binding affinity. In the case of 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid, the strategic placement of this moiety optimizes its interaction with biological targets while maintaining favorable pharmacokinetic characteristics. This balance is crucial for developing compounds that are not only effective but also safe and suitable for clinical use.

As our understanding of molecular interactions continues to evolve, so does our ability to harness compounds like 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid for therapeutic purposes. The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery processes has accelerated the identification of novel bioactive molecules. These computational tools enable researchers to predict the potential efficacy and safety profiles of compounds before conducting expensive wet-lab experiments.

The future prospects for 1-4-(trifluoromethyl)-1,3-thiazol-2-ylcyclohexane-1-carboxylic acid are bright, with ongoing research aimed at optimizing its chemical structure for enhanced biological activity and reduced toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. As new synthetic methodologies emerge and our understanding of biological systems deepens, compounds like this one will continue to play a pivotal role in advancing medical science.